![molecular formula C16H21N3O B255971 2-Methyl-3-[(4-methylpiperazin-1-yl)methyl]quinolin-4-ol](/img/structure/B255971.png)
2-Methyl-3-[(4-methylpiperazin-1-yl)methyl]quinolin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-3-[(4-methylpiperazin-1-yl)methyl]quinolin-4-ol, also known as MMQ, is a quinoline derivative that has been extensively studied for its potential applications in scientific research. MMQ has been found to possess a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments. In
Mechanism of Action
The mechanism of action of 2-Methyl-3-[(4-methylpiperazin-1-yl)methyl]quinolin-4-ol is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of cellular signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been found to inhibit the activity of certain kinases, which are involved in the regulation of cellular signaling pathways.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to possess antibacterial activity against a range of bacterial strains.
Advantages and Limitations for Lab Experiments
2-Methyl-3-[(4-methylpiperazin-1-yl)methyl]quinolin-4-ol has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high degree of purity. This compound is also stable under a range of conditions, making it suitable for use in a variety of assays. However, this compound has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-Methyl-3-[(4-methylpiperazin-1-yl)methyl]quinolin-4-ol. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the investigation of the mechanism of action of this compound, which could lead to the identification of new drug targets. Additionally, further studies are needed to determine the safety and toxicity of this compound in vivo, as well as its pharmacokinetic properties. Overall, this compound has significant potential for use in scientific research, and further studies are needed to fully explore its applications.
Synthesis Methods
The synthesis of 2-Methyl-3-[(4-methylpiperazin-1-yl)methyl]quinolin-4-ol involves the reaction of 2-methyl-3-nitroquinoline with 4-methylpiperazine in the presence of a reducing agent such as iron powder. The resulting product is then hydrolyzed to yield this compound. The synthesis of this compound has been optimized over the years, and various modifications to the reaction conditions have been reported in the literature.
Scientific Research Applications
2-Methyl-3-[(4-methylpiperazin-1-yl)methyl]quinolin-4-ol has been extensively studied for its potential applications in scientific research. It has been found to possess a range of biological activities, including anti-inflammatory, antitumor, and antibacterial properties. This compound has also been shown to inhibit the activity of certain enzymes, making it a promising candidate for use in enzyme assays.
properties
Molecular Formula |
C16H21N3O |
---|---|
Molecular Weight |
271.36 g/mol |
IUPAC Name |
2-methyl-3-[(4-methylpiperazin-1-yl)methyl]-1H-quinolin-4-one |
InChI |
InChI=1S/C16H21N3O/c1-12-14(11-19-9-7-18(2)8-10-19)16(20)13-5-3-4-6-15(13)17-12/h3-6H,7-11H2,1-2H3,(H,17,20) |
InChI Key |
GWSPEDSSTDGZOX-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)C2=CC=CC=C2N1)CN3CCN(CC3)C |
Canonical SMILES |
CC1=C(C(=O)C2=CC=CC=C2N1)CN3CCN(CC3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.